Organic synthesis: The presence of the amine and carboxylic acid functional groups makes this molecule a potential building block for more complex organic molecules. Researchers might use it as a starting material for the synthesis of pharmaceuticals or other functional materials [].
Metal coordination chemistry: The molecule's ability to form bonds with metal ions through the nitrogen and oxygen atoms could be of interest in coordination chemistry research. Studying its complexation properties with different metals could lead to the development of novel catalysts or materials with specific properties [].
Medicinal chemistry: The isonicotinic acid moiety (the pyridine ring with a carboxylic acid group) is present in several clinically used drugs. Further exploration might reveal if 2-Amino-5-(4-formylphenyl)isonicotinic acid possesses any biological activity or if it can be modified to create new drug candidates [].
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